3-Butyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione

• CAS No.: 89666-05-7
• Molecular Formula: C8H12N2O4
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 3-butyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione
• InChI: InChI=1S/C8H12N2O4/c1-3-4-5-10-6(11)9(2)7(12)14-8(10)13/h3-5H2,1-2H3
• InChI Key: ZJWQKZFFWRHSTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)N(C(=O)OC1=O)C

Description

3-Butyl-5-methyl-1,3,5-oxadiazinane-2,4,6-trione is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The process described in example 14 is carried out without distillation of the solvent. 72 g of methyl sulfate (0.57 mole) are added to the solution of the salt of tributylbenzylammonium 3-butyl-1,3,5-oxadiazine-2,4,6-trione. The solvent is evaporated after 5 hours of reaction at 25° C. The solid residue is washed with water and with carbon tetrachloride. 88 g of 3-butyl-5-methyl-1,3,5-oxadiazine-2,4,6-trione (yield: 81%) of the formula (II) are obtained.